Cas no 1354006-81-7 ([((S)-1-Benzyl-pyrrolidin-3-yl)-methyl-amino]-acetic acid)

• Product Name: [((S)-1-Benzyl-pyrrolidin-3-yl)-methyl-amino]-acetic acid
• CAS No: 1354006-81-7
• MF: C₁₄H₂₀N₂O₂
• MW: 248.320803642273
• CID: 2159383
• Update Time: 2025-05-19

[((S)-1-Benzyl-pyrrolidin-3-yl)-methyl-amino]-acetic acid Chemical and Physical Properties

Names and Identifiers

• [((S)-1-benzyl-pyrrolidin-3-yl)-methyl-amino]-acetic acid
• (S)-2-((1-Benzylpyrrolidin-3-yl)(methyl)amino)acetic acid
• AM96006
• [((S)-1-benzylpyrrolidin-3-yl)methylamino]acetic acid
• [((S)-1-Benzyl-pyrrolidin-3-yl)-methyl-amino]-acetic acid

• Inchi： 1S/C14H20N2O2/c1-15(11-14(17)18)13-7-8-16(10-13)9-12-5-3-2-4-6-12/h2-6,13H,7-11H2,1H3,(H,17,18)/t13-/m0/s1
• InChI Key： PDAXLJYCSSGKNG-ZDUSSCGKSA-N
• SMILES： OC(CN(C)[C@@H]1CN(CC2C=CC=CC=2)CC1)=O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 18
• Rotatable Bond Count: 5
• Complexity: 277
• Topological Polar Surface Area: 43.8

Additional information on [((S)-1-Benzyl-pyrrolidin-3-yl)-methyl-amino]-acetic acid

Chemical Profile of [((S)-1-Benzyl-pyrrolidin-3-yl)-methyl-amino]-acetic acid (CAS No: 1354006-81-7)

[((S)-1-Benzyl-pyrrolidin-3-yl)-methyl-amino]-acetic acid, identified by the CAS number 1354006-81-7, is a significant compound in the field of pharmaceutical chemistry and drug development. This chiral amino acid derivative has garnered attention due to its structural complexity and potential biological activities. The compound features a pyrrolidine core substituted with a benzyl group at the 1-position and an amino-methyl group at the 3-position, linked to an acetic acid moiety. Such structural motifs are often explored in medicinal chemistry for their ability to interact with biological targets in a highly specific manner.

The stereochemistry of [(S)-1-Benzyl-pyrrolidin-3-yl)-methyl-amino]-acetic acid is particularly noteworthy, as the (S) configuration at the pyrrolidine ring can influence its pharmacokinetic and pharmacodynamic properties. In modern drug discovery, the precise control of stereochemistry is crucial, as enantiomers of a compound can exhibit vastly different biological activities. The (S)-configuration of this compound suggests it may be a key intermediate in the synthesis of enantiomerically pure drugs, which are often required to maximize efficacy while minimizing side effects.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to predict the binding modes of such compounds with high accuracy. Studies have shown that derivatives of [(S)-1-Benzyl-pyrrolidin-3-yl)-methyl-amino]-acetic acid may interact with various enzymes and receptors, making them promising candidates for therapeutic applications. For instance, modifications to the benzyl group or the amino-methyl side chain could enhance binding affinity or selectivity for specific targets.

In the realm of drug development, this compound has been explored as a building block for more complex molecules. Its pyrrolidine scaffold is a common motif in kinase inhibitors, which are widely used to treat cancers and inflammatory diseases. By incorporating [(S)-1-Benzyl-pyrrolidin-3-yl)-methyl-amino]-acetic acid into larger scaffolds, researchers aim to develop novel inhibitors with improved potency and reduced toxicity. The acetic acid moiety at one end of the molecule provides a versatile handle for further functionalization, allowing for the creation of diverse chemical libraries.

The synthesis of [(S)-1-Benzyl-pyrrolidin-3-yl)-methyl-amino]-acetic acid presents both challenges and opportunities for synthetic chemists. The stereoselective synthesis of the pyrrolidine ring is critical, and recent methods employing asymmetric hydrogenation or chiral auxiliaries have shown promise in achieving high enantiomeric purity. Additionally, the introduction of the benzyl and amino-methyl groups requires careful consideration to avoid unwanted side reactions. Advances in green chemistry have also influenced synthetic strategies, with researchers seeking more sustainable methods to produce this compound on an industrial scale.

The biological activity of [(S)-1-Benzyl-pyrrolidin-3-yl)-methyl-amino]-acetic acid has been studied in various contexts. Preclinical data suggest that derivatives of this compound may exhibit inhibitory effects on certain enzymes implicated in metabolic disorders. Furthermore, its structural similarity to known bioactive molecules has led to investigations into its potential as an antimicrobial agent. The benzyl group, in particular, has been shown to enhance membrane permeability in some cases, which could be exploited for drug delivery applications.

In conclusion, [(S)-1-Benzyl-pyrrolidin-3-yl)-methyl-amino]-acetic acid (CAS No: 1354006-81-7) represents a fascinating compound with significant potential in pharmaceutical research. Its unique structure and stereochemistry make it a valuable scaffold for developing new drugs targeting various diseases. As research continues to uncover new applications for this molecule, it is likely that its importance in medicinal chemistry will only grow.